Cas no 2716848-92-7 (5-Trifluoromethyl-piperidin-3-one hydrochloride)

• Product Name: 5-Trifluoromethyl-piperidin-3-one hydrochloride
• CAS No: 2716848-92-7
• MF: C₆H₉ClF₃NO
• MW: 203.59
• MDL: MFCD34602340
• CID: 5088481
• Update Time: 2025-06-08

5-Trifluoromethyl-piperidin-3-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Trifluoromethyl-piperidin-3-one hydrochloride

• MDL： MFCD34602340
• Inchi： 1S/C6H8F3NO.ClH/c7-6(8,9)4-1-5(11)3-10-2-4;/h4,10H,1-3H2;1H
• InChI Key： UFJLUYQHARFOFK-UHFFFAOYSA-N
• SMILES： C1C(C(F)(F)F)CNCC1=O.Cl

Additional information on 5-Trifluoromethyl-piperidin-3-one hydrochloride

Introduction to 5-Trifluoromethyl-piperidin-3-one hydrochloride (CAS No. 2716848-92-7)

5-Trifluoromethyl-piperidin-3-one hydrochloride, identified by its Chemical Abstracts Service (CAS) number 2716848-92-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This trifluoromethyl-substituted piperidine derivative has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a trifluoromethyl group at the 5-position of the piperidine ring imparts distinct electronic and steric characteristics, making it a valuable scaffold for designing novel bioactive molecules.

The hydrochloride salt form of this compound enhances its solubility in aqueous systems, which is a critical factor for formulation development in pharmaceuticals. This solubility profile facilitates its use in various biochemical assays and in vitro studies, thereby broadening its utility in research settings. The compound’s structural motif is reminiscent of several pharmacophores found in approved drugs, suggesting its potential as a building block for therapeutic agents.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated heterocycles in drug design. The trifluoromethyl-piperidin-3-one scaffold, in particular, has been explored for its ability to modulate enzyme activity and receptor binding affinity. For instance, studies have demonstrated that trifluoromethyl groups can enhance metabolic stability and binding interactions, key attributes for drug candidates. The incorporation of this moiety into piperidine derivatives has shown promise in developing treatments for neurological disorders, infectious diseases, and cancer.

In the context of academic research, 5-Trifluoromethyl-piperidin-3-one hydrochloride has been utilized as an intermediate in synthesizing more complex molecules. Its reactivity allows for further functionalization, enabling researchers to tailor properties such as lipophilicity, solubility, and bioavailability. This flexibility makes it a versatile tool for medicinal chemists aiming to optimize lead compounds.

The pharmaceutical industry has shown interest in fluorinated piperidine derivatives due to their demonstrated efficacy in preclinical models. For example, analogs of this compound have been investigated for their potential as kinase inhibitors and antiviral agents. The CAS No. 2716848-92-7 identifier ensures precise tracking and documentation of this chemical entity throughout its lifecycle, from synthesis to commercialization.

One notable aspect of 5-Trifluoromethyl-piperidin-3-one hydrochloride is its role in developing next-generation antibiotics. The increasing prevalence of drug-resistant pathogens necessitates the discovery of novel antimicrobial agents. Fluorinated piperidines have emerged as a promising class of compounds with enhanced antibacterial properties. Preliminary studies suggest that derivatives of this scaffold exhibit potent activity against Gram-positive and Gram-negative bacteria, making them attractive candidates for further development.

The synthesis of 5-Trifluoromethyl-piperidin-3-one hydrochloride involves multi-step organic reactions that highlight the compound’s synthetic accessibility. Modern synthetic methodologies have improved yields and purity levels, ensuring that researchers can obtain high-quality material for their studies. Techniques such as fluorination reactions and nucleophilic substitutions are commonly employed to construct the desired structure efficiently.

Regulatory considerations play a crucial role in the development and commercialization of pharmaceutical compounds like 5-Trifluoromethyl-piperidin-3-one hydrochloride. Compliance with Good Manufacturing Practices (GMP) and other regulatory guidelines ensures that the compound meets safety and efficacy standards before reaching clinical trials. Documentation using CAS numbers aids in maintaining traceability and consistency across different batches and suppliers.

The biological activity of this compound has been explored through various computational modeling techniques. Molecular docking studies have predicted potential binding interactions with biological targets such as enzymes and receptors. These predictions provide valuable insights into the compound’s mechanism of action and guide further optimization efforts.

In conclusion, 5-Trifluoromethyl-piperidin-3-one hydrochloride (CAS No. 2716848-92-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its synthetic versatility, make it a compelling candidate for drug discovery initiatives. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in the development of innovative therapeutics for global health challenges.